N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H16F3N3OS/c16-15(17,18)13-11-3-1-2-4-12(11)21(20-13)7-6-19-14(22)10-5-8-23-9-10/h5,8-9H,1-4,6-7H2,(H,19,22)
• InChI Key: CRRYCHIRSBXWIM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCNC(=O)C3=CSC=C3)C(F)(F)F
• Molecular Formula: C15H16F3N3OS
• Molecular Weight: 343.4 g/mol
• CAS No.: 1796967-08-2

Description

N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C15H16F3N3OS and its molecular weight is 343.37. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research has explored the synthesis and reactivity of compounds related to N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)thiophene-3-carboxamide, focusing on their potential in forming diverse heterocyclic structures. For instance, thiophenylhydrazonoacetates have been synthesized and their reactivity investigated to yield a variety of nitrogen-containing heterocycles, demonstrating the versatility of these compounds in synthesizing complex molecular structures (Mohareb et al., 2004).

Photocyclization for Novel Ring Systems

Another area of interest is the use of photocyclization reactions to synthesize novel polycyclic heterocyclic ring systems. Such approaches have led to the development of compounds like thieno[3′,2′:4,5]thieno[2,3-c]-naphtho[1,2-f]quinoline, showcasing the potential of photocyclization in constructing complex and novel heterocyclic frameworks (Luo et al., 1997).

Antimicrobial Activity Studies

Compounds derived from or related to this compound have also been evaluated for their biological activities, including antimicrobial effects. For example, studies have synthesized and assessed the antimicrobial activity of thiophene derivatives, providing insights into their potential therapeutic applications (Çakmak et al., 2022).

Chemical Sensor Development

Research has also delved into the development of chemical sensors using compounds with structural similarities to this compound. For instance, a perylene-based fluorescent pH chemosensor has been designed for highly acidic conditions, illustrating the potential of such compounds in sensor technology (Ye et al., 2019).